Cas no 2228488-64-8 (4-(cyclopentylmethyl)oxane-2,6-dione)

• Product Name: 4-(cyclopentylmethyl)oxane-2,6-dione
• CAS No: 2228488-64-8
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6235333
• PubChem ID: 165692680
• Update Time: 2025-05-23

4-(cyclopentylmethyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylmethyl)oxane-2,6-dione
• 2228488-64-8
• EN300-1823202

• Inchi： 1S/C11H16O3/c12-10-6-9(7-11(13)14-10)5-8-3-1-2-4-8/h8-9H,1-7H2
• InChI Key： QSKCDJKPDIFOQX-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)CC1CCCC1)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(cyclopentylmethyl)oxane-2,6-dione

Introduction to 4-(Cyclopentylmethyl)oxane-2,6-dione (CAS No. 2228488-64-8)

4-(Cyclopentylmethyl)oxane-2,6-dione, with the CAS number 2228488-64-8, is a cyclic ketone compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of oxanes, which are characterized by a six-membered ring containing an oxygen atom. The presence of a cyclopentylmethyl substituent adds complexity and versatility to its chemical behavior.

The synthesis of 4-(cyclopentylmethyl)oxane-2,6-dione has been extensively studied, and several efficient methods have been reported in the literature. One notable approach involves the cyclization of a suitable precursor, typically a diketone or a carboxylic acid derivative, under carefully controlled conditions. The cyclopentylmethyl group can be introduced through various synthetic routes, including Grignard reactions and transition metal-catalyzed coupling reactions. These methods not only provide high yields but also allow for the fine-tuning of the compound's properties by modifying the reaction conditions.

In terms of its physical and chemical properties, 4-(cyclopentylmethyl)oxane-2,6-dione is a crystalline solid with a well-defined melting point. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, making it amenable to various chemical manipulations. The compound exhibits strong UV absorption and can be detected using standard spectroscopic techniques such as NMR and mass spectrometry. These characteristics make it an ideal candidate for analytical studies and quality control in industrial settings.

The biological activity of 4-(cyclopentylmethyl)oxane-2,6-dione has been a subject of intense research. Recent studies have shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising antiproliferative effects against various cancer cell lines, suggesting its potential as a lead compound for the development of novel anticancer drugs. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its medicinal applications, 4-(cyclopentylmethyl)oxane-2,6-dione has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced polymers and functional materials. For example, it can be incorporated into polymer backbones to enhance their mechanical strength and thermal stability. This has led to its application in the development of high-performance coatings, adhesives, and composite materials.

The environmental impact of 4-(cyclopentylmethyl)oxane-2,6-dione is another important consideration. Studies have shown that it exhibits low toxicity and biodegradability under standard environmental conditions. This makes it a more environmentally friendly alternative to some traditional compounds used in similar applications. However, ongoing research is necessary to fully understand its long-term effects on ecosystems.

In conclusion, 4-(cyclopentylmethyl)oxane-2,6-dione (CAS No. 2228488-64-8) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.